6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one

• IUPAC Name: 6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C13H13N3O2S/c1-7(2)14-12-15-10(6-19-12)8-3-4-9-11(5-8)18-13(17)16-9/h3-7H,1-2H3,(H,14,15)(H,16,17)
• InChI Key: OQAOWNYUMALXEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=CS1)C2=CC3=C(C=C2)NC(=O)O3
• Molecular Formula: C13H13N3O2S
• Molecular Weight: 275.33 g/mol

Description

6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one, also known as PBTZ169, is a synthetic compound that has gained attention in recent years due to its potential as a therapeutic agent for the treatment of tuberculosis (TB).

Mechanism of Action

The exact mechanism of action of 6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one is not fully understood, but it is believed to target multiple pathways in M. tuberculosis. It has been shown to inhibit the biosynthesis of mycobacterial cell wall components and disrupt the energy metabolism of the bacterium. 6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one also appears to have an effect on the iron-sulfur cluster biogenesis pathway, which is essential for the survival of M. tuberculosis.
Biochemical and Physiological Effects
6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one has been shown to have low toxicity in vitro and in vivo, indicating that it may be a safe and effective drug candidate. It has also been found to have a long half-life in plasma, which may contribute to its efficacy as a TB treatment.

Advantages and Limitations for Lab Experiments

One advantage of 6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one as a research tool is its specificity for M. tuberculosis, which allows for targeted studies on the bacterium. However, its complex synthesis method and limited availability may pose challenges for researchers who wish to use it in their experiments.

Future Directions

There are several future directions for the research and development of 6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one. One area of focus is the optimization of its pharmacokinetic properties to improve its efficacy as a TB treatment. Another direction is the exploration of its potential as a treatment for other bacterial infections. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential drug interactions or side effects.
Conclusion
In conclusion, 6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one is a synthetic compound that shows promise as a potential therapeutic agent for the treatment of TB. Its specific targeting of M. tuberculosis and low toxicity make it an attractive drug candidate, but further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties.

Synthesis Methods

6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one is synthesized through a multistep process that involves the condensation of 2-aminobenzoxazole with 2-bromo-1-(propan-2-ylamino)ethanone, followed by the reaction with thiosemicarbazide and cyclization with phosphorus oxychloride. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one has shown promising results in preclinical studies as a potential anti-TB drug candidate. It has been found to be effective against both drug-susceptible and drug-resistant strains of Mycobacterium tuberculosis, the bacterium that causes TB. 6-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]-3H-1,3-benzoxazol-2-one has also been shown to have a synergistic effect when used in combination with other TB drugs, such as rifampicin and isoniazid.